Diclofenac Potassium

• CAS No.: 15307-81-0
• Product Name: Diclofenac Potassium
• Molecular Formula: C14H10Cl2KNO2
• Molecular Weight: 334.2 g/mol
• IUPAC Name: potassium;2-[2-(2,6-dichloroanilino)phenyl]acetate
• Standard InChI: InChI=1S/C14H11Cl2NO2.K/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;/h1-7,17H,8H2,(H,18,19);/q;+1/p-1
• Standard InChIKey: KXZOIWWTXOCYKR-UHFFFAOYSA-M
• Isomeric SMILES: C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl.[K+]
• SMILES: C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl.[K+]
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl.[K+]
• Description: Diclofenac potassium is a nonsteroidal anti-inflammatory drug taken to reduce inflammation and as an analgesic reducing pain in certain conditions.The primary mechanism of diclofenac responsible for its anti-inflammatory, antipyretic, and analgesic action is thought to be inhibition of prostaglandin synthesis by inhibition of cyclooxygenase (COX). It also appears to exhibit bacteriostatic activity by inhibiting bacterial DNA synthesis. Inhibition of COX also decreases prostaglandins in the epithelium of the stomach, making it more sensitive to corrosion by gastric acid. This is also the main side effect of diclofenac. Diclofenac has a low to moderate preference to block the COX2-isoenzyme (approximately 10-fold) and is said to have, therefore, a somewhat lower incidence of gastrointestinal complaints than noted with indomethacin and aspirin.
• Related CAS: 15307-86-5 (Parent)
• Synonyms: Dichlofenal; Diclofenac; Diclofenac Potassium; Diclofenac Sodium; Diclofenac, Sodium; Diclonate P; Diclophenac; Dicrofenac; Feloran; GP 45,840; GP-45,840; GP45,840; Novapirina; Orthofen; Orthophen; Ortofen; Sodium Diclofenac; SR 38; SR-38; SR38; Voltaren; Voltarol
• PubChem Compound: 23667642
• Last Modified: Nov 11 2021